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Compound of Interest

Compound Name: Chloroacetic anhydride

Cat. No.: B146263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information for the handling and use of chloroacetic
anhydride in a laboratory setting. Adherence to these protocols is essential for ensuring the

well-being of personnel and the integrity of research.

Hazard Identification and Classification
Chloroacetic anhydride is a hazardous chemical that requires careful handling. It is classified

as acutely toxic if swallowed, in contact with skin, or if inhaled.[1] It causes severe skin burns

and eye damage and may cause an allergic skin reaction.[2] It is also very toxic to aquatic life.

[1] Contact with water can be violent and may liberate toxic gas.[1]

GHS Hazard Pictograms:

Corrosion: (Causes severe skin burns and eye damage)

Acute Toxicity (Fatal or Toxic): (Toxic if swallowed, in contact with skin, or if inhaled)

Environmental Hazard: (Very toxic to aquatic life)

Signal Word: Danger

Hazard Statements:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b146263?utm_src=pdf-interest
https://www.benchchem.com/product/b146263?utm_src=pdf-body
https://www.benchchem.com/product/b146263?utm_src=pdf-body
https://www.benchchem.com/product/b146263?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC404421000&countryCode=US&language=en
https://www.chemicalbook.com/msds/chloroacetic-anhydride.pdf
https://www.fishersci.com/store/msds?partNumber=AC404421000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC404421000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H301: Toxic if swallowed.[3]

H311: Toxic in contact with skin.[3]

H314: Causes severe skin burns and eye damage.[2][3]

H317: May cause an allergic skin reaction.[2]

H318: Causes serious eye damage.[2]

H331: Toxic if inhaled.[3]

Reacts violently with water.[1]

Quantitative Data
The following tables summarize the key quantitative data for chloroacetic anhydride.

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula C₄H₄Cl₂O₃

Molecular Weight 170.98 g/mol

Appearance Colorless to slightly yellow solid

Odor Pungent

Melting Point 46 °C

Boiling Point 203 °C @ 760 mmHg

Flash Point 143 °C (closed cup)

Density 1.5494 g/cm³ @ 20 °C

Vapor Pressure 0.03 mmHg @ 20°C

Solubility

Freely soluble in ether and chloroform. Slightly

soluble in benzene. Insoluble in cold petroleum

ether. Hydrolyzes in water to form chloroacetic

acid.

Table 2: Toxicological Data
Parameter Value Species

Acute Toxicity Estimate (ATE),

Dermal
200 - 1000 mg/kg -

Acute Toxicity Estimate (ATE),

Inhalation (Mist)
0.5 - 1 mg/L -

Dermal LD50 100 - 200 mg/kg Guinea Pig

Note: A specific oral LD50 value for chloroacetic anhydride was not found in the reviewed

safety data sheets. It is classified as "Toxic if swallowed."[3]

Table 3: Occupational Exposure Limits
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Agency Limit

OSHA PEL Not Established

ACGIH TLV Not Established

NIOSH REL Not Established

Note: No specific occupational exposure limits have been established for chloroacetic
anhydride.[1][2] It is imperative to handle this substance with stringent engineering controls

and personal protective equipment to minimize any potential for exposure.

Safe Handling and Storage Protocols
Engineering Controls

Work with chloroacetic anhydride should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.

Ensure that emergency eyewash stations and safety showers are readily accessible and in

good working order.

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile rubber, neoprene).

A lab coat or chemical-resistant apron should be worn. For tasks with a higher risk of

splash, a chemical-resistant suit may be necessary.

Respiratory Protection: If working outside of a fume hood or if there is a risk of dust or

aerosol generation, a NIOSH-approved respirator with an appropriate cartridge for organic

vapors and acid gases should be used.

Handling Procedures
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Avoid all personal contact with the substance.

Do not breathe dust, fumes, or vapors.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Keep away from incompatible materials such as water, strong bases, alcohols, and oxidizing

agents.

Storage Procedures
Store in a tightly closed container in a cool, dry, and well-ventilated area.

The storage area should be designated for corrosive and toxic materials.

Protect from moisture, as it reacts violently with water.[1]

Emergency and First Aid Protocols
In Case of Inhalation

Immediately move the affected person to fresh air.

If the person is not breathing, give artificial respiration.

Seek immediate medical attention.

In Case of Skin Contact
Immediately flush the skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes.

Seek immediate medical attention.

In Case of Eye Contact
Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.
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Remove contact lenses if present and easy to do.

Seek immediate medical attention.

In Case of Ingestion
Do NOT induce vomiting.

If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person.

Seek immediate medical attention.

Accidental Release and Firefighting Protocols
Accidental Release Measures

Evacuate the area and prevent unnecessary personnel from entering.

Ensure adequate ventilation.

Wear appropriate personal protective equipment (See Section 3.2).

For solid spills, carefully sweep up the material to avoid creating dust and place it in a

suitable, labeled container for disposal.

Do not add water to the spilled material.

Prevent the spill from entering drains or waterways.

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

Unsuitable Extinguishing Media: Do NOT use water, as chloroacetic anhydride reacts

violently with it.[1]

Specific Hazards: Thermal decomposition can produce toxic and corrosive gases, including

hydrogen chloride and carbon oxides.[2]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Waste Disposal
Dispose of chloroacetic anhydride and any contaminated materials in accordance with all

applicable federal, state, and local regulations. This material may be classified as a hazardous

waste.

Visualized Workflows
Hierarchy of Controls for Chemical Safety

Hierarchy of Controls for Chloroacetic Anhydride

Elimination

Substitution

Most Effective

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, etc.)

Least Effective

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b146263?utm_src=pdf-body
https://www.benchchem.com/product/b146263?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Hierarchy of controls for managing exposure to hazardous chemicals.

Chemical Spill Response Workflow
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Caption: General workflow for responding to a chemical spill in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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